Cas no 1805978-88-4 (2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid)

2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid is a versatile heterocyclic compound featuring a trifluoromethoxy group and dual amino functionalities, which enhance its reactivity and potential as a building block in pharmaceutical and agrochemical synthesis. The presence of both carboxylic acid and amino groups allows for selective derivatization, enabling the formation of amides, esters, or other functionalized derivatives. The trifluoromethoxy moiety contributes to improved metabolic stability and lipophilicity, making it valuable in drug design. This compound is particularly useful in the development of bioactive molecules, offering a balanced combination of solubility and structural diversity for medicinal chemistry applications. Its high purity and well-defined structure ensure reproducibility in research and industrial processes.

2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid structure

1805978-88-4 structure

Product Name:2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid

CAS No:1805978-88-4

MF:C₈H₈F₃N₃O₃

MW:251.162631988525

CID:4930334

Update Time:2025-05-22

2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid
- Inchi： 1S/C8H8F3N3O3/c9-8(10,11)17-5-1-3(7(15)16)6(13)14-4(5)2-12/h1H,2,12H2,(H2,13,14)(H,15,16)
- InChI Key： LXTPUEGXBFQHLK-UHFFFAOYSA-N
- SMILES： FC(OC1=CC(C(=O)O)=C(N)N=C1CN)(F)F

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 287
XLogP3: -1.6
Topological Polar Surface Area: 112

2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022003290-500mg	2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid	1805978-88-4	97%	500mg	$970.20	2022-04-01
Alichem	A022003290-1g	2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid	1805978-88-4	97%	1g	$1,814.40	2022-04-01

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Additional information on 2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid

Comprehensive Overview of 2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805978-88-4)

2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805978-88-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy group and dual amino functionalities, making it a versatile intermediate for drug discovery. Its molecular structure combines a carboxylic acid moiety with a pyridine core, enabling diverse applications in medicinal chemistry, particularly in designing small-molecule inhibitors and bioactive compounds.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring CAS 1805978-88-4 for its role in developing targeted therapies, especially in oncology and neurology. The compound’s trifluoromethoxy group is a hotspot for modifications, as it improves lipophilicity and membrane permeability—key factors in drug design optimization. Additionally, its aminomethyl side chain offers a handle for further functionalization, aligning with trends in fragment-based drug discovery.

The synthesis of 2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid involves multi-step organic reactions, including nucleophilic substitution and protective group strategies. Analytical techniques like HPLC and NMR spectroscopy are critical for purity validation, ensuring compliance with Good Manufacturing Practices (GMP). As sustainability gains traction, greener synthetic routes for such high-value intermediates are being investigated, addressing concerns about solvent waste reduction and energy efficiency.

Beyond pharmaceuticals, this compound is gaining attention in agrochemical innovation. Its pyridine scaffold is a common motif in crop protection agents, where the trifluoromethoxy group enhances pest resistance. With the rise of precision agriculture, researchers are evaluating its derivatives for environmentally friendly pesticides, responding to global calls for reduced chemical footprints.

From a commercial perspective, CAS 1805978-88-4 is cataloged by leading chemical suppliers as a research-grade material. Its pricing reflects the complexity of synthesis and niche applications. For laboratories, proper storage conditions—such as controlled humidity and low-temperature environments—are essential to maintain stability. Safety data sheets (SDS) emphasize standard laboratory handling protocols, though it is not classified as hazardous under current regulations.

In summary, 2-Amino-6-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid represents a convergence of cutting-edge chemistry and applied science. Its dual utility in life sciences and material innovation positions it as a compound of interest for future breakthroughs. As AI-driven molecular modeling accelerates discovery, this pyridine derivative may unlock novel pathways in personalized medicine and sustainable agrochemicals.